3-{4-[4-(4-Acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-bromo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Specification

• CAS No.: 689227-19-8
• Molecular Formula: C24H25BrN4O3S
• Molecular Weight: 529.45
• IUPAC Name: 3-[4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl]-6-bromo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazolin-4-one
• Standard InChI: InChI=1S/C24H31BrN4O3S/c1-16(30)17-4-7-19(8-5-17)27-11-13-28(14-12-27)22(31)3-2-10-29-23(32)20-15-18(25)6-9-21(20)26-24(29)33/h4-5,7-8,18,20-21H,2-3,6,9-15H2,1H3,(H,26,33)
• Standard InChI Key: GNZYIEUJAHPOSS-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCN3C(=O)C4CC(CCC4NC3=S)Br

Introduction

The compound 3-{4-[4-(4-Acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-bromo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a complex organic molecule with a molecular formula of C24H31BrN4O3S and a molecular weight of 535.5 g/mol. This compound features a tetrahydroquinazoline core, a piperazine moiety, and an acetylphenyl group, which are crucial for its potential biological activities.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step organic reactions. Although specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds often require careful optimization of reaction conditions to achieve high yields and purity.

Biological Activity and Potential Applications

While specific biological activity data for this compound are not readily available, compounds with similar structures often exhibit significant biological activities. The presence of a tetrahydroquinazoline ring and a piperazine moiety suggests potential interactions with biological targets, which could be relevant for drug development. Similar compounds have shown antibacterial, antifungal, and anticancer properties.

Research Findings and Future Directions